Cas no 1708080-08-3 (Methyl 4-hydroxy-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxylate)

• Product Name: Methyl 4-hydroxy-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxylate
• CAS No: 1708080-08-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5058947
• Update Time: 2025-07-01

Methyl 4-hydroxy-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-hydroxy-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxylate
• HTS005047
• methyl 4-hydroxy-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylate
• Methyl 4-hydroxy-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxylate

• Inchi： 1S/C9H12N2O3/c1-14-9(13)6-5-7-8(12)3-2-4-11(7)10-6/h5,8,12H,2-4H2,1H3
• InChI Key： UMGQLMLIZFPWRH-UHFFFAOYSA-N
• SMILES： OC1C2=CC(C(=O)OC)=NN2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0
• Topological Polar Surface Area: 64.4

Additional information on Methyl 4-hydroxy-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxylate

Methyl 4-hydroxy-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxylate (CAS No. 1708080-08-3): A Comprehensive Overview

Methyl 4-hydroxy-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxylate (CAS No. 1708080-08-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This molecule belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The structure of Methyl 4-hydroxy-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxylate is characterized by a fused pyrazole and pyridine ring system with a methyl ester group attached to the carboxylate moiety. The presence of the hydroxyl group at the 4-position of the pyrazole ring adds to its chemical reactivity and potential for forming hydrogen bonds. This structural feature is crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the pharmacological potential of Methyl 4-hydroxy-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxylate. One notable area of research is its anti-inflammatory activity. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Methyl 4-hydroxy-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxylate has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The neuroprotective properties of Methyl 4-hydroxy-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxylate have also been explored. Research has shown that it can protect neurons from oxidative stress and reduce neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have therapeutic potential in the treatment of neurological disorders.

From a synthetic perspective, the preparation of Methyl 4-hydroxy-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxylate involves several steps. One common approach is to start with a suitable pyrazole derivative and undergo a series of reactions including cyclization and esterification. The synthetic route can be optimized to improve yield and purity, making it feasible for large-scale production.

The safety profile of Methyl 4-hydroxy-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxylate is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have shown that this compound has a favorable safety profile with no significant adverse effects at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, Methyl 4-hydroxy-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxylate (CAS No. 1708080-08-3) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable tool in the treatment of various diseases.